2,3-Dihydro-3-methyl-2-oxo-benzoxazol-6-carboxylic acid

• IUPAC Name: 3-methyl-2-oxo-1,3-benzoxazole-6-carboxylic acid
• InChI: InChI=1S/C9H7NO4/c1-10-6-3-2-5(8(11)12)4-7(6)14-9(10)13/h2-4H,1H3,(H,11,12)
• InChI Key: GDYGHBVAKDATHL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C(=O)O)OC1=O
• Molecular Formula: C9H7NO4
• Molecular Weight: 193.16 g/mol

Description

“2,3-Dihydro-3-methyl-2-oxo-benzoxazol-6-carboxylic acid” is a chemical compound with the empirical formula C9H7NO4. It is a solid substance.

Molecular Structure Analysis

The molecular weight of “2,3-Dihydro-3-methyl-2-oxo-benzoxazol-6-carboxylic acid” is 193.16. The SMILES string representation of its structure is O=C1N©C2=C(C(C(O)=O)=CC=C2)O1.

Physical And Chemical Properties Analysis

“2,3-Dihydro-3-methyl-2-oxo-benzoxazol-6-carboxylic acid” is a solid substance. More detailed physical and chemical properties are not available in the sources I found.

Scientific Research Applications

Synthesis of Novel Compounds

Researchers have explored the thermolysis of related compounds to synthesize novel structures like 3-methylene-2,5-dioxo-3H,9bH-oxazolo[2,3-a]isoindoles, as well as chiral thiazolo[2,3-a]isoindoles. These processes have led to the creation of unique stereoisomers and derivatives, contributing to the development of new chemical entities (Melo et al., 2004).

Development of Antimicrobial Agents

The synthesis of novel benzoxazole-based compounds, such as 2-(5-substituted-[1,3,4]oxadiazol-2-yl)-benzoxazoles, has been investigated for potential antimicrobial properties. These compounds were synthesized using benzoxazole derivatives as raw materials and were evaluated against various bacteria, contributing to the field of antimicrobial drug development (Vodela et al., 2013).

Molecular Structure Studies

Studies have been conducted to understand the molecular structure and hydrogen-bonded assembly of benzazepine derivatives, including those related to benzoxazole compounds. This research provides insights into the three-dimensional arrangements and interactions of these molecules, which is crucial for understanding their chemical behavior and potential applications (Guerrero et al., 2014).

Chemical Synthesis Techniques

There has been significant research into the development of new chemical synthesis techniques involving benzoxazole derivatives. For example, the synthesis of benzoxazole derivatives through microwave-assisted direct synthesis from carboxylic acids under metal and solvent-free conditions illustrates advancements in green chemistry and efficient synthesis methods (Kumar et al., 2005).

Applications in Corrosion Inhibition

Benzoxazole derivatives have been studied for their potential use in corrosion inhibition. Research on compounds like 2-(4-methylbenzylidene)-3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid has shown promising results in inhibiting mild steel corrosion in acidic environments, highlighting an industrial application of these compounds (Saady et al., 2018).

Safety And Hazards

This compound is classified as Acute Tox. 3 Oral, indicating it is toxic if swallowed. It falls under storage class code 6.1C, which includes combustible, acute toxic category 3 substances, or compounds which cause chronic effects.

Citations

Unsymmetrical diarylketones from electron-rich Heterocyclic arenes

JH Poupaert, P Depreux, CR McCurdy - Monatshefte für Chemie/Chemical …, 2003 - Springer

AlCl 3 -mediated chlorocarbonylation of a first arene by oxalyl chloride followed by in situ Friedel-Crafts acylation of a second electron-rich arene expeditiously provides, in a one-pot …

Number of citations: 7 link.springer.com